1-[3-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-4-methylpiperazin-1-yl]prop-2-en-1-one

• IUPAC Name: 1-[3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-4-methylpiperazin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C13H18N4O2/c1-3-11(18)17-7-6-16(2)10(8-17)13-14-12(15-19-13)9-4-5-9/h3,9-10H,1,4-8H2,2H3
• InChI Key: NFVAPOPRMAGATN-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1C2=NC(=NO2)C3CC3)C(=O)C=C
• Molecular Formula: C13H18N4O2
• Molecular Weight: 262.31 g/mol

Description

1,2,4-Oxadiazoles are a class of organic compounds that contain a five-membered heterocyclic ring structure with three heteroatoms, one oxygen atom and two nitrogen atoms. They are known for their wide range of biological activities and are used in the development of various pharmaceuticals.

Synthesis Analysis

The general experimental procedure for the synthesis of 1,2,4-oxadiazoles involves the O-acylation of an amidoxime with an acyl chloride, an anhydride, or an activated carboxylic acid in a suitable solvent, followed by cyclocondensation of the O-acylamidoxime to 1,2,4-oxadiazole in the presence of TBAF/THF at room temperature.

Molecular Structure Analysis

The molecular structure of 1,2,4-oxadiazoles is characterized by a five-membered heterocyclic ring with three heteroatoms. The cyclopropyl group is in conjugation with the oxadiazole C-N bond.

Chemical Reactions Analysis

The chemical reactions of 1,2,4-oxadiazoles are diverse and depend on the specific substituents on the ring. The reactions can involve the nitrogen atoms, the oxygen atom, or the carbon atoms of the ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-oxadiazoles depend on their specific structure and substituents. For example, (3-cyclopropyl-1,2,4-oxadiazol-5-yl)methanol has a molecular weight of 140.14 and is stored at room temperature.

Mechanism of Action

The mechanism of action of 1,2,4-oxadiazoles depends on their specific biological activity. For example, some 1,2,4-oxadiazoles have been shown to be functionally selective M1 partial agonists with antagonist properties in M2 and M3 muscarinic receptor assays.

Safety and Hazards

The safety and hazards of 1,2,4-oxadiazoles depend on their specific structure and substituents. For example, some compounds in this class have been classified as Acute Tox. 3 Oral - Eye Irrit. 2.

Future Directions

The future directions in the research and development of 1,2,4-oxadiazoles are likely to involve the exploration of their diverse biological activities and the development of new synthetic methods.